Cas no 2172536-40-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid
• CAS No: 2172536-40-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6117247
• PubChem ID: 165572233
• Update Time: 2025-08-03

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid
• EN300-1561474
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
• 2172536-40-0

• Inchi： 1S/C27H34N2O5/c1-26(2,13-23(30)28-16-27(3,4)14-24(31)32)17-29-25(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22H,13-17H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： HJHQLRAEOGUAHP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic Acid (CAS No. 2172536-40-0)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid, identified by its CAS number 2172536-40-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of this compound is highly intriguing, featuring a central amino group that is protected by a methoxycarbonyl group, which is a common strategy in peptide synthesis to prevent unwanted side reactions. Additionally, the presence of two 3,3-dimethylbutanamido units suggests a high degree of steric hindrance and potential for specific interactions with biological targets. This structural complexity makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based scaffolds due to their favorable photophysical properties and potential applications in medicinal chemistry. The fluorene ring system is known for its rigidity and stability, which can enhance the binding affinity and selectivity of drug candidates. Furthermore, the methoxycarbonyl group not only serves as a protective moiety but also introduces a polar region that can interact with hydrophilic biological targets. These features make 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid an attractive molecule for further exploration.

The potential applications of this compound extend to various therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. Preliminary studies have indicated that compounds with similar structural motifs have shown promise in modulating inflammatory responses and cellular signaling pathways. The dimethylbutanamido groups could potentially interact with specific amino acid residues in target proteins, leading to altered enzyme activity or receptor binding affinity.

One of the most exciting aspects of this compound is its potential in the development of targeted therapies. The fluorene moiety can be exploited for imaging applications, such as fluorescence-based assays or bioconjugation strategies for drug delivery systems. Additionally, the methoxycarbonyl group can be readily modified to introduce other functional groups, allowing for the creation of derivatives with enhanced pharmacological properties. These modifications could lead to the development of novel drugs with improved efficacy and reduced side effects.

The synthesis of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various functional groups present in this compound. These methods not only improve efficiency but also enhance the purity of the final product.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid (CAS No. 2172536-40-0) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas. As synthetic chemistry continues to evolve, it is likely that more compounds like this will be explored and developed into novel treatments for human diseases.